Cas no 2248283-24-9 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(but-2-yne-1-sulfonyl)benzoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(but-2-yne-1-sulfonyl)benzoate
• CAS No: 2248283-24-9
• MF: C₁₉H₁₃NO₆S
• MW: 383.374624013901
• CID: 6235603
• PubChem ID: 165732031
• Update Time: 2025-05-30

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(but-2-yne-1-sulfonyl)benzoate Chemical and Physical Properties

Names and Identifiers

• 2248283-24-9
• EN300-6521010
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(but-2-yne-1-sulfonyl)benzoate

• Inchi： 1S/C19H13NO6S/c1-2-3-11-27(24,25)14-8-6-7-13(12-14)19(23)26-20-17(21)15-9-4-5-10-16(15)18(20)22/h4-10,12H,11H2,1H3
• InChI Key： LGZWNWSGRTYARF-UHFFFAOYSA-N
• SMILES： S(CC#CC)(C1C=CC=C(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)C=1)(=O)=O

Computed Properties

• Exact Mass: 383.04635831g/mol
• Monoisotopic Mass: 383.04635831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 775
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 106Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(but-2-yne-1-sulfonyl)benzoate

CAS No 2248283-24-9: 1,3-Dioxo-2,3-dihydro-1H-Isoindol-2-Yl 3-(But-2-Yne-1-Sulfonyl)Benzoate

The compound with CAS No 2248283-24-9, known as 1,3-dioxo-2,3-dihydro-1H-isoindol-yl 3-(but-2-yne-1-sulfonyl)benzoate, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its unique structural features, which include a benzoate ester group attached to a butyne sulfonyl moiety and an isoindole ring system. The isoindole core is further substituted with a dioxo group, adding complexity to its molecular architecture.

Recent studies have highlighted the potential of this compound in various applications. For instance, researchers have explored its role in the development of advanced materials, particularly in the context of organic electronics. The isoindole framework is known for its ability to participate in π-π interactions, which can be advantageous in designing materials with tailored electronic properties. Additionally, the sulfonyl group introduces electron-withdrawing effects, which can modulate the reactivity and stability of the molecule.

The synthesis of CAS No 2248283-24-9 involves a multi-step process that combines principles from both traditional and modern organic chemistry. Key steps include the formation of the isoindole ring through cyclization reactions and the subsequent functionalization with the sulfonylbenzoate group. These steps require precise control over reaction conditions to ensure high yields and product purity.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its UV-vis spectrum shows strong absorption bands in the visible region, suggesting potential applications in optoelectronic devices. Furthermore, NMR spectroscopy has been instrumental in confirming the stereochemistry and regiochemistry of the molecule.

The latest research on this compound has focused on its application as a building block for more complex structures. For example, chemists have utilized it as a precursor for constructing heterocyclic frameworks with enhanced functionality. These studies underscore its versatility as a starting material for further chemical transformations.

In conclusion, CAS No 2248283-24-9, or 1,3-dioxo-..., represents a significant advancement in organic synthesis. Its unique structure and promising properties make it a valuable compound for both academic research and industrial applications. As ongoing studies continue to uncover new possibilities for this molecule, it is poised to play an increasingly important role in the development of innovative materials and technologies.